Cas no 32100-03-1 (Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1))
32100-03-1 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
CAS No:32100-03-1
MF:C17H22IN
MW:367.267756938934
CID:317015
PubChem ID:24188959
Update Time:2025-04-19
Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
- DTXSID90637521
- NSC-81114
- NSC81114
- (4-Benzylphenyl)-N,N,N-trimethylmethanaminium iodide
- 32100-03-1
-
- Inchi: 1S/C17H22N.HI/c1-18(2,3)14-17-11-9-16(10-12-17)13-15-7-5-4-6-8-15;/h4-12H,13-14H2,1-3H3;1H/q+1;/p-1
- InChI Key: VKMUFSPCCIODRR-UHFFFAOYSA-M
- SMILES: [I-].[N+](C)(C)(C)CC1C=CC(CC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 240.17536
- Monoisotopic Mass: 367.07970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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